Cas no 1078161-63-3 (2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid)

• Product Name: 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid
• CAS No: 1078161-63-3
• MF: C₈H₁₉N₃O₄S
• MW: 253.319160699844
• MDL: MFCD07838306
• CID: 5186098
• PubChem ID: 16276559
• Update Time: 2025-08-04

2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylpiperidine-1-carboximidamide sulfate
• 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid

• MDL： MFCD07838306
• Inchi： 1S/C8H17N3.H2O4S/c1-6-4-3-5-7(2)11(6)8(9)10;1-5(2,3)4/h6-7H,3-5H2,1-2H3,(H3,9,10);(H2,1,2,3,4)
• InChI Key： AKNUWYXIEBOIHX-UHFFFAOYSA-N
• SMILES： S(O)(O)(=O)=O.C(N1C(CCCC1C)C)(N)=N

Additional information on 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid

Introduction to 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid (CAS No. 1078161-63-3) and Its Applications in Modern Chemical Research

2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid, identified by the Chemical Abstracts Service Number (CAS No.) 1078161-63-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a carboximidamide functional group and the sulfuric acid moiety enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of 2,6-dimethylpiperidine-1-carboximidamide features a six-membered heterocyclic ring with two methyl substituents at the 2- and 6-positions, and a carboximidamide group at the 1-position. This unique arrangement imparts specific electronic and steric properties that are exploited in various chemical transformations. The addition of sulfuric acid as an adduct not only stabilizes the compound but also influences its solubility and reactivity, making it particularly useful in solution-phase reactions.

In recent years, 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its role as a building block in the synthesis of more complex molecules, including bioactive peptides and small-molecule drugs. The carboximidamide group serves as a versatile handle for further functionalization, enabling the creation of novel pharmacophores with enhanced binding affinity and selectivity.

One of the most promising areas of research involving CAS No. 1078161-63-3 is its use in the development of enzyme inhibitors. Piperidine derivatives are well-documented for their ability to modulate enzyme activity by binding to specific active sites. The structural features of 2,6-dimethylpiperidine-1-carboximidamide make it an ideal candidate for designing inhibitors targeting enzymes involved in metabolic pathways and signal transduction. Recent studies have demonstrated its efficacy in inhibiting certain proteases and kinases, which are implicated in diseases such as cancer and inflammatory disorders.

The sulfuric acid adduct form of this compound enhances its solubility in polar solvents, facilitating its use in both organic synthesis and biological assays. This property is particularly advantageous when conducting high-throughput screening (HTS) experiments to identify lead compounds for drug discovery. The ability to dissolve readily in water-based systems allows for seamless integration into various biochemical assays, improving experimental reproducibility and accuracy.

Another significant application of 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid is in the field of materials science. The compound's ability to act as a ligand or catalyst precursor has been explored in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have a wide range of applications, including gas storage, separation technologies, and catalysis. The unique structural motifs provided by CAS No. 1078161-63-3 contribute to the formation of stable and functional frameworks with tailored properties.

The pharmaceutical industry has also shown interest in 2,6-dimethylpiperidine-1-carboximidamide due to its potential as an adjuvant or co-formulant in drug formulations. Its ability to enhance drug solubility and bioavailability makes it a valuable component in oral and parenteral drug delivery systems. Additionally, its chemical stability under various conditions ensures that it can be stored and handled safely without significant degradation.

In conclusion, 2,6-dimethylpiperidine-1-carboximidamide, sulfuric acid (CAS No. 1078161-63-3) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it an indispensable tool in synthetic chemistry, medicinal chemistry, materials science, and pharmaceutical development. As research continues to uncover new uses for this compound, its importance is likely to grow even further.